Cas no 5339-09-3 (1,3-dimethylnaphtho[2,3-c]furan-4,9-dione)

• Product Name: 1,3-dimethylnaphtho[2,3-c]furan-4,9-dione
• CAS No: 5339-09-3
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 1585864
• PubChem ID: 220564
• Update Time: 2025-04-21

1,3-dimethylnaphtho[2,3-c]furan-4,9-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethylnaphtho[2,3-c]furan-4,9-dione
• 1,3-Dimethylnaphtho(2,3-c)furan-4,9-dione
• 1,3-Dimethylnaphtho(2,3-c)furan-4,9-dione; 1,3-Dimethylnaphtho[2,3-c]furan-4,9-dione
• Naphtho[2,3-c]furan-4,9-dione, 1,3-dimethyl-
• XY7ZE4G95D
• NSC 3469
• NSC-3469
• NSC3469
• DTXSID30201548
• 5339-09-3
• 1,3-dimethylbenzo[f]isobenzofuran-4,9-dione
• SCHEMBL21969725

• Inchi： 1S/C14H10O3/c1-7-11-12(8(2)17-7)14(16)10-6-4-3-5-9(10)13(11)15/h3-6H,1-2H3
• InChI Key： OUHKARAJFJGDPN-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C(C3C=CC=CC=3C(C2=C1C)=O)=O

Computed Properties

• Exact Mass: 226.063
• Monoisotopic Mass: 226.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 403.5°C at 760 mmHg
• Flash Point: 193.8°C
• Refractive Index: 1.611
• PSA: 47.28
• LogP: 2.67180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans